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Compound of Interest

tert-butyl N-(1-benzyl-2-
Compound Name:
oxoethyl)carbamate

Cat. No.: B174876

CAS Number: 98818-36-1

Synonyms: N-Boc-phenylalaninal, (S)-tert-butyl (1-benzyl-2-oxoethyl)carbamate, N-(tert-
Butoxycarbonyl)-L-phenylalaninal

This technical guide provides a comprehensive overview of tert-butyl N-(1-benzyl-2-
oxoethyl)carbamate, a key building block in synthetic organic chemistry, particularly in the
fields of peptide synthesis and drug discovery. This document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, synthesis, and applications.

Chemical and Physical Properties

While experimental data for tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is not extensively
published, the following tables summarize its known properties and those of its immediate
precursor, N-Boc-L-phenylalanine, for reference.

Table 1: Physicochemical Properties
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Property Value Reference
Molecular Formula C14H19NO3 [1]
Molecular Weight 249.31 g/mol [1]
Predicted: White to off-white
Appearance ) ] -
solid or oil
Melting Point Data not available -
Boiling Point Data not available -
Soluble in common organic
Solubility solvents like dichloromethane, Inferred from precursors

ethyl acetate, and methanol.

Table 2: Spectroscopic Data (Predicted and Reference)
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Predicted/Reference Data for tert-butyl N-
Spectrum Type (1-benzyl-2-oxoethyl)carbamate and
Related Compounds

Predicted shifts would include signals for the
tert-butyl group (~1.4 ppm), the benzyl CHz
group (~2.9-3.1 ppm), the chiral CH (~4.3 ppm),
the aromatic protons (~7.2-7.3 ppm), the NH

1H NMR

proton (variable), and the aldehyde proton (~9.6
ppm).

Predicted shifts would include signals for the
tert-butyl methyls (~28 ppm), the tert-butyl
quaternary carbon (~80 ppm), the benzyl CHz
13C NMR (~38 ppm), the chiral CH (~55 ppm), the
aromatic carbons (~126-137 ppm), the
carbamate carbonyl (~155 ppm), and the

aldehyde carbonyl (~200 ppm).

Expected characteristic peaks include N-H
stretching (~3300 cm~1), C-H stretching

infrared (IR) (aromatic and aliphatic), a strong C=0
stretching for the carbamate (~1700 cm—1), and
a distinct C=0 stretching for the aldehyde

(~1725 cm™1),

Expected [M+H]* at m/z 250.14. Fragmentation
Mass Spectrometry (MS) would likely involve the loss of the Boc group or

parts of it.

Synthesis and Experimental Protocols

The primary route for the synthesis of tert-butyl N-(1-benzyl-2-oxoethyl)carbamate involves
the protection of the amino group of L-phenylalanine, followed by reduction of the carboxylic
acid to an alcohol, and subsequent oxidation to the aldehyde.

Synthesis Workflow
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Step 1: Boc Protection

L-Phenylalanine

Di-tert-butyl dicarbonate (Boc)20, Base

E\l—Boc—L-phenylalanimg

Reducing Agent (e.g., BH3-THF)

Step 2: Reduction

E\I-Boc-L-phenylalaninoD

Oxidizing Agent (e.g., DMP, Swern)

Step 3: Oxidation

Gert-butyl N-(1-benzyl-2-0x0ethyl)carbamate)

Click to download full resolution via product page

Synthesis of tert-butyl N-(1-benzyl-2-oxoethyl)carbamate.

Experimental Protocol: Synthesis of N-Boc-L-
phenylalanine

This protocol is adapted from established methods for the Boc protection of amino acids.
o Materials:

o L-Phenylalanine

o Di-tert-butyl dicarbonate ((Boc)20)

o Sodium bicarbonate (NaHCOs) or Sodium hydroxide (NaOH)
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o Dioxane or tert-Butanol

o Water

o Ethyl acetate

o Saturated aqueous sodium chloride (brine)
o Anhydrous magnesium sulfate (MgSOa)

o 1M Hydrochloric acid (HCI)

e Procedure:

o Dissolve L-phenylalanine in an aqueous solution of sodium bicarbonate or sodium
hydroxide.

o Add a solution of di-tert-butyl dicarbonate in dioxane or tert-butanol dropwise to the stirred
amino acid solution at room temperature.

o Stir the reaction mixture overnight.
o Remove the organic solvent under reduced pressure.

o Wash the aqueous residue with a nonpolar organic solvent like hexane or ether to remove
any unreacted (Boc):20.

o Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 with 1M HCI.
o Extract the product with ethyl acetate (3x).
o Combine the organic extracts, wash with brine, dry over anhydrous MgSOa, and filter.

o Remove the solvent under reduced pressure to yield N-Boc-L-phenylalanine, which can be
purified by crystallization.

Experimental Protocol: Synthesis of N-Boc-L-
phenylalaninol
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This protocol involves the reduction of the carboxylic acid of N-Boc-L-phenylalanine.
e Materials:

o N-Boc-L-phenylalanine

o Borane-tetrahydrofuran complex (BHs-THF) or other suitable reducing agent

o Anhydrous tetrahydrofuran (THF)

o Saturated agueous ammonium chloride (NHa4Cl)

o Ethyl acetate

o Brine

o Anhydrous MgSOa
e Procedure:

o Dissolve N-Boc-L-phenylalanine in anhydrous THF under an inert atmosphere (e.qg.,
nitrogen or argon) and cool the solution to 0 °C.

o Slowly add the borane-THF complex to the solution.

o Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitored by TLC).

o Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous
NHaCl.

o Extract the product with ethyl acetate (3x).
o Combine the organic layers, wash with brine, dry over anhydrous MgSOa, and filter.

o Concentrate the filtrate under reduced pressure to obtain N-Boc-L-phenylalaninol, which
can be purified by column chromatography.
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Experimental Protocol: Synthesis of tert-butyl N-(1-
benzyl-2-oxoethyl)carbamate (N-Boc-phenylalaninal)

This protocol describes the oxidation of N-Boc-L-phenylalaninol to the corresponding aldehyde
using Dess-Martin Periodinane (DMP), a mild and selective oxidizing agent.[2]

e Materials:
o N-Boc-L-phenylalaninol
o Dess-Martin Periodinane (DMP)
o Anhydrous dichloromethane (DCM)
o Saturated aqueous sodium bicarbonate (NaHCOs)
o Saturated aqueous sodium thiosulfate (NazS203)
o Brine
o Anhydrous MgSOa
e Procedure:
o Dissolve N-Boc-L-phenylalaninol in anhydrous DCM under an inert atmosphere.
o Add Dess-Martin Periodinane in one portion to the stirred solution at room temperature.
o Stir the reaction mixture until the starting material is consumed (monitored by TLC).

o Quench the reaction by adding a mixture of saturated aqueous NaHCOs and saturated
aqueous Naz2S:20:s.

o Stir vigorously until the layers become clear.
o Separate the organic layer and extract the agqueous layer with DCM (2x).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOa, and filter.
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o Remove the solvent under reduced pressure to yield tert-butyl N-(1-benzyl-2-
oxoethyl)carbamate, which can be purified by flash column chromatography.

Applications in Research and Development

tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is a valuable intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical industry.

Peptide Synthesis

As a protected amino aldehyde, N-Boc-phenylalaninal is a key building block for the synthesis
of peptide aldehydes. Peptide aldehydes are a class of compounds known to be potent
inhibitors of various proteases, making them attractive targets for drug development.
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Use in Solid-Phase Peptide Synthesis (SPPS).

Drug Discovery

The phenylalaninal moiety is a structural motif found in various enzyme inhibitors. The Boc-
protected form allows for its incorporation into complex molecular scaffolds during the synthesis
of potential drug candidates. Its application can be seen as a key step in a typical drug
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discovery workflow.

Role in a Drug Discovery Workflow.

Safety and Handling
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While a specific Safety Data Sheet (SDS) for tert-butyl N-(1-benzyl-2-oxoethyl)carbamate is
not readily available, safety precautions should be based on the reactivity of aldehydes and the
information available for its precursors.

o General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.

o Hazards: Aldehydes can be irritants to the skin, eyes, and respiratory tract. Avoid inhalation
of dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents and strong bases. It is advisable to store it under an inert
atmosphere to prevent oxidation of the aldehyde functionality.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

This technical guide provides a summary of the available information on tert-butyl N-(1-
benzyl-2-oxoethyl)carbamate. Researchers should always consult relevant literature and
safety data before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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